![molecular formula C3H8ClF2NO B1380534 3-Amino-2,2-difluoropropan-1-ol hydrochloride CAS No. 1314395-95-3](/img/structure/B1380534.png)
3-Amino-2,2-difluoropropan-1-ol hydrochloride
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Overview
Description
3-Amino-2,2-difluoropropan-1-ol hydrochloride is a chemical compound with the CAS Number: 1314395-95-3. It has a molecular weight of 147.55 . The compound is solid in its physical form .
Molecular Structure Analysis
The IUPAC name for this compound is this compound. The InChI code is 1S/C3H7F2NO.ClH/c4-3(5,1-6)2-7;/h7H,1-2,6H2;1H . This indicates the presence of 3 carbon atoms, 7 hydrogen atoms, 2 fluorine atoms, 1 nitrogen atom, 1 oxygen atom, and 1 chlorine atom in the molecule.Physical And Chemical Properties Analysis
The compound is solid in its physical form and is stored at room temperature in an inert atmosphere .Scientific Research Applications
Synthesis of Fluorinated Amino Acids
A study conducted by Pigza, Quach, and Molinski (2009) explored the synthesis of valuable fluorinated amino acids, such as (2S,3S)-4,4,4-trifluorovaline and (2S,4S)-5,5,5-trifluoroleucine, utilizing a series of transformations starting from 4,4,4-trifluoro-3-methylbutanoic acid. These amino acids were obtained as configurationally pure hydrochloride salts, highlighting their potential in various scientific applications (Pigza, Quach, & Molinski, 2009).
Characterization of Polymorphic Forms
Vogt et al. (2013) characterized two polymorphic forms of ethyl 3-{3-[((2R)-3-{[2-(2,3-dihydro-1H-inden-2-yl)-1,1-dimethylethyl]amino}-2-hydroxypropyl)oxy]-4,5-difluorophenyl} propanoate hydrochloride, an investigational pharmaceutical compound. This study used spectroscopic and diffractometric techniques to elucidate subtle structural differences between the polymorphic forms, offering insights into analytical and physical characterization challenges in scientific research (Vogt et al., 2013).
Synthesis of Difluoropiperidines
Verniest et al. (2008) introduced a new synthetic pathway towards 3,3-difluoropiperidines, compounds of considerable interest in organic and medicinal chemistry. The methodology involved electrophilic fluorination and subsequent transformations, leading to the first synthesis of N-protected 3,3-difluoropipecolic acid, a novel fluorinated amino acid. This research opens up new possibilities for the synthesis and application of difluoropiperidines in scientific research (Verniest et al., 2008).
Development of Novel Fluorescence Probes
Setsukinai et al. (2003) designed novel fluorescence probes to detect selectively highly reactive oxygen species (hROS) such as hydroxyl radical and reactive intermediates of peroxidase. These probes, resistant to light-induced autoxidation, were applied to living cells, enabling visualization of generated reactive species. This study presents a significant advancement in the development of tools for studying the roles of hROS in various biological and chemical applications (Setsukinai et al., 2003).
Safety and Hazards
The compound is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include P280 (Wear protective gloves/protective clothing/eye protection/face protection), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Mechanism of Action
Target of Action
It is commonly used as an intermediate in organic synthesis , suggesting that its targets could vary depending on the specific reactions it is involved in.
Mode of Action
As an intermediate in organic synthesis , its mode of action would depend on the specific reactions it is used in.
Biochemical Pathways
As an intermediate in organic synthesis , it could potentially be involved in a variety of biochemical pathways depending on the final products it is used to synthesize.
Pharmacokinetics
It is worth noting that as an intermediate in organic synthesis , its bioavailability would likely depend on the specific compounds it is used to produce.
Result of Action
As an intermediate in organic synthesis , its effects would likely depend on the specific reactions it is involved in and the final products it is used to synthesize.
properties
IUPAC Name |
3-amino-2,2-difluoropropan-1-ol;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H7F2NO.ClH/c4-3(5,1-6)2-7;/h7H,1-2,6H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJFXCDDQQBKYTO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(CO)(F)F)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H8ClF2NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
147.55 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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